![molecular formula C12H17NO2 B6265789 N-[(2,4-dimethylphenyl)methyl]-2-hydroxy-N-methylacetamide CAS No. 926224-89-7](/img/no-structure.png)
N-[(2,4-dimethylphenyl)methyl]-2-hydroxy-N-methylacetamide
Overview
Description
N-[(2,4-dimethylphenyl)methyl]-2-hydroxy-N-methylacetamide (DMHA) is an active compound found in various plants and is widely used in the scientific research community. It is a phenylmethyl derivative of the widely used 2-hydroxy-N-methylacetamide (HMA). DMHA is a synthetic compound that has been studied extensively for its potential applications in the scientific research field.
Scientific Research Applications
N-[(2,4-dimethylphenyl)methyl]-2-hydroxy-N-methylacetamide has been studied extensively for its potential applications in the scientific research field. It has been used in studies of the effects of drugs on the brain, as well as in studies of the effects of various hormones on the body. It has also been used in studies of the effects of certain compounds on the cardiovascular system. Additionally, N-[(2,4-dimethylphenyl)methyl]-2-hydroxy-N-methylacetamide has been used in studies of the effects of certain compounds on the immune system.
Mechanism Of Action
N-[(2,4-dimethylphenyl)methyl]-2-hydroxy-N-methylacetamide is believed to act as a monoamine oxidase inhibitor (MAOI). This means that it inhibits the activity of an enzyme called monoamine oxidase, which is responsible for breaking down certain neurotransmitters in the brain. By inhibiting this enzyme, N-[(2,4-dimethylphenyl)methyl]-2-hydroxy-N-methylacetamide can increase the levels of these neurotransmitters, which can have a variety of effects on the body.
Biochemical and Physiological Effects
N-[(2,4-dimethylphenyl)methyl]-2-hydroxy-N-methylacetamide has been studied for its potential effects on the body. It has been shown to have an effect on the levels of certain neurotransmitters, such as dopamine and serotonin. It has also been shown to have an effect on the levels of certain hormones, such as cortisol and epinephrine. Additionally, N-[(2,4-dimethylphenyl)methyl]-2-hydroxy-N-methylacetamide has been shown to have an effect on the levels of certain enzymes, such as monoamine oxidase.
Advantages And Limitations For Lab Experiments
One of the main advantages of using N-[(2,4-dimethylphenyl)methyl]-2-hydroxy-N-methylacetamide in laboratory experiments is its ability to act as a MAOI. This allows researchers to study the effects of certain compounds on the brain without having to use drugs that can have serious side effects. Additionally, N-[(2,4-dimethylphenyl)methyl]-2-hydroxy-N-methylacetamide is relatively easy to synthesize in the laboratory, which makes it a convenient and cost-effective option for researchers. However, it is important to note that N-[(2,4-dimethylphenyl)methyl]-2-hydroxy-N-methylacetamide can have serious side effects if used in high doses, so it is important to use caution when using it in laboratory experiments.
Future Directions
The potential applications of N-[(2,4-dimethylphenyl)methyl]-2-hydroxy-N-methylacetamide are still being explored. One area of research that is of particular interest is its potential use as a treatment for depression. Additionally, N-[(2,4-dimethylphenyl)methyl]-2-hydroxy-N-methylacetamide is being studied for its potential use in the treatment of anxiety and other mental health disorders. Additionally, research is being conducted on the potential use of N-[(2,4-dimethylphenyl)methyl]-2-hydroxy-N-methylacetamide in the treatment of certain types of cancer. Finally, N-[(2,4-dimethylphenyl)methyl]-2-hydroxy-N-methylacetamide is being studied for its potential use in the treatment of certain neurological disorders, such as Parkinson’s disease.
Synthesis Methods
N-[(2,4-dimethylphenyl)methyl]-2-hydroxy-N-methylacetamide can be synthesized by a variety of methods, including the use of a Grignard reaction. In this method, a Grignard reagent such as methylmagnesium bromide is reacted with a ketone such as acetone. This reaction produces a ketone intermediate that is then reacted with an amine such as aniline to produce N-[(2,4-dimethylphenyl)methyl]-2-hydroxy-N-methylacetamide. Other methods of synthesis include the use of a Wittig reaction, a Friedel–Crafts alkylation, and a reductive amination.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[(2,4-dimethylphenyl)methyl]-2-hydroxy-N-methylacetamide involves the reaction of 2,4-dimethylbenzyl chloride with N-methylacetamide in the presence of a base to form the desired product.", "Starting Materials": [ "2,4-dimethylbenzyl chloride", "N-methylacetamide", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Add 2,4-dimethylbenzyl chloride to a solution of N-methylacetamide in a suitable solvent (e.g. dichloromethane)", "Add a base (e.g. sodium hydroxide) to the reaction mixture to initiate the reaction", "Stir the reaction mixture at room temperature for several hours", "Extract the product with a suitable solvent (e.g. ethyl acetate)", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the solution under reduced pressure to obtain the desired product as a solid" ] } | |
CAS RN |
926224-89-7 |
Product Name |
N-[(2,4-dimethylphenyl)methyl]-2-hydroxy-N-methylacetamide |
Molecular Formula |
C12H17NO2 |
Molecular Weight |
207.3 |
Purity |
95 |
Origin of Product |
United States |
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